87-05-8

7-Ethoxy-4-methylcoumarin

In Stock

• CAS RN:
• 87-05-8

• Formula:
• C12H12O3

• InChI:
• InChI=1S/C12H12O3/c1-3-14-9-4-5-10-8(2)6-12(13)15-11(10)7-9/h4-7H,3H2,1-2H3

• InChIKey:
• NKRISXMDKXBVRJ-UHFFFAOYSA-N

• 7-ethoxy-4-Methylcoumarin is a fluorophore that has been used to monitor functional activity of cytochrome P450 (CYP)1A1, CYP2B4, and CYP2B6.1,2 It demonstrates excitation/emission maxima of 318 and 377 nm, respectively in methanol and 360 and 449 nm, respectively in dealkylase.
  4-Methyl-7-ethoxycoumarin analytical standard provided with w/w absolute assay, to be used for quantitative titration.
  7-Ethoxy-4-methyl-2H-1-benzopyran-2-one, also known as 4-methyl-7-ethoxycoumarin or 7-ethoxy-4-methyl-coumarin, belongs to the class of organic compounds known as coumarins and derivatives. These are polycyclic aromatic compounds containing a 1-benzopyran moiety with a ketone group at the C2 carbon atom (1-benzopyran-2-one). 7-Ethoxy-4-methyl-2H-1-benzopyran-2-one exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, ...

6-Bromo-5-nitropyridin-2-amine

In Stock

• CAS RN:
• 84487-05-8

• Formula:
• C5H4BrN3O2

• InChI:
• InChI=1S/C5H4BrN3O2/c6-5-3(9(10)11)1-2-4(7)8-5/h1-2H,(H2,7,8)

• InChIKey:
• GSICIBOPCHOCJK-UHFFFAOYSA-N

• 6-Bromo-5-nitropyridin-2-amine is a useful research compound. Its molecular formula is C5H4BrN3O2 and its molecular weight is 218.01 g/mol. The purity is usually 95%.

4-amino-6-hydroxymethyl-1H-pyrimidin-2-one

Usually In Stock

• CAS RN:
• 34387-05-8

• Formula:
• C5H7N3O2

• InChI:
• InChI=1S/C5H7N3O2/c6-4-1-3(2-9)7-5(10)8-4/h1,9H,2H2,(H3,6,7,8,10)

• InChIKey:
• GTHNAVHCXGMVGU-UHFFFAOYSA-N

• 4-amino-6-hydroxymethyl-1H-pyrimidin-2-one is a useful research compound. Its molecular formula is C5H7N3O2 and its molecular weight is 141.13 g/mol. The purity is usually 95%.

5-((6,7,8-Trimethoxy-4-quinazolinyl)amino)-1-pentanyl nitrate maleate

• CAS RN:
• 47487-05-8

• Formula:
• C16H22N4O6

• InChI:
• InChI=1S/C16H22N4O6/c1-23-12-9-11-13(15(25-3)14(12)24-2)18-10-19-16(11)17-7-5-4-6-8-26-20(21)22/h9-10H,4-8H2,1-3H3,(H,17,18,19)

• InChIKey:
• XEMQGFBCRICHHG-UHFFFAOYSA-N

• KT 1 decreased aortic pressure, renal blood flow, left ventricular enddiastolic pressure and resistances of total peripheral, vertebral, coronary and renal vasculatures and increased aortic blood flow, vertebral blood flow, coronary blood flow, peak positive left ventricular dP/dt and heart rate in anesthetized open-chest dogs.

3-Iodopyridine-adenine dinucleotide phosphate

• CAS RN:
• 71187-05-8

• Formula:
• C20H26IN6O16P3

• InChI:
• InChI=1S/C20H26IN6O16P3/c21-9-2-1-3-26(4-9)19-14(29)13(28)10(40-19)5-38-15-11(6-39-46(36,37)43-45(33,34)35)41-20(16(15)42-44(30,31)32)27-8-25-12-17(22)23-7-24-18(12)27/h1-4,7-8,10-11,13-16,19-20,28H,5-6H2,(H,36,37)(H2,22,23,24)(H2,30,31,32)(H2,33,34,35)/t10-,11-,13-,14-,15-,16-,19-,20-/m1/s1

• InChIKey:
• CQFJPMRGOPHIEG-HISDBWNOSA-N

• 3-Iodopyridine-adenine dinucleotide phosphate, also known as 3-Iodopyridine-adenine dinucleotide phosphate, is a useful research compound. Its molecular formula is C20H26IN6O16P3 and its molecular weight is 826.3 g/mol. The purity is usually 95%.

{[(furan-2-yl)methyl]carbamoyl}methyl adamantane-1-carboxylate

In Stock

• CAS RN:
• 380487-05-8

• Formula:
• C18H23NO4

• {[(furan-2-yl)methyl]carbamoyl}methyl adamantane-1-carboxylate is a useful research compound. Its molecular formula is C18H23NO4 and its molecular weight is 317.4. The purity is usually 95%.

Methyl 4-(methoxymethyl)-1-methylpyrrole-2-carboxylate

In Stock

• CAS RN:
• 128887-05-8

• Formula:
• C9H13NO3

• InChI:
• InChI=1S/C9H13NO3/c1-10-5-7(6-12-2)4-8(10)9(11)13-3/h4-5H,6H2,1-3H3

• InChIKey:
• AYAXNFRUAQTKOV-UHFFFAOYSA-N

• Methyl 4-(methoxymethyl)-1-methylpyrrole-2-carboxylate is a useful research compound. Its molecular formula is C9H13NO3 and its molecular weight is 183.207. The purity is usually 95%.

N1-((3-((4-fluoro-2-methylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-isopentyloxalamide

In Stock

• CAS RN:
• 872987-05-8

• Formula:
• C19H28FN3O5S

• InChI:
• InChI=1S/C19H28FN3O5S/c1-13(2)7-8-21-18(24)19(25)22-12-17-23(9-4-10-28-17)29(26,27)16-6-5-15(20)11-14(16)3/h5-6,11,13,17H,4,7-10,12H2,1-3H3,(H,21,24)(H,22,25)

• InChIKey:
• NTZKQCUJQLGKOL-UHFFFAOYSA-N

• N1-((3-((4-fluoro-2-methylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-isopentyloxalamide is a useful research compound. Its molecular formula is C19H28FN3O5S and its molecular weight is 429.51. The purity is usually 95%.

N-(3-chloro-4-fluorophenyl)-2-{1'H-spiro[cyclohexane-1,2'-quinazoline]sulfanyl}acetamide

In Stock

• CAS RN:
• 893787-05-8

• Formula:
• C21H21ClFN3OS

• InChI:
• InChI=1S/C21H21ClFN3OS/c22-16-12-14(8-9-17(16)23)24-19(27)13-28-20-15-6-2-3-7-18(15)25-21(26-20)10-4-1-5-11-21/h2-3,6-9,12,25H,1,4-5,10-11,13H2,(H,24,27)

• InChIKey:
• IANDOTWGGQEINO-UHFFFAOYSA-N

• N-(3-chloro-4-fluorophenyl)-2-{1'H-spiro[cyclohexane-1,2'-quinazoline]sulfanyl}acetamide is a useful research compound. Its molecular formula is C21H21ClFN3OS and its molecular weight is 417.93. The purity is usually 95%.

N-(2-(2,3-dimethylphenyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)isobutyramide

In Stock

• CAS RN:
• 958587-05-8

• Formula:
• C17H21N3O2S

• InChI:
• InChI=1S/C17H21N3O2S/c1-10(2)17(21)18-16-13-8-23(22)9-14(13)19-20(16)15-7-5-6-11(3)12(15)4/h5-7,10H,8-9H2,1-4H3,(H,18,21)

• InChIKey:
• TVXHNVZLSHVDRQ-UHFFFAOYSA-N

• N-(2-(2,3-dimethylphenyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)isobutyramide is a useful research compound. Its molecular formula is C17H21N3O2S and its molecular weight is 331.43. The purity is usually 95%.

3',5'-Difluoro-5-(5,5-dimethyl-1,3-dioxan-2-YL)valerophenone

In Stock

• CAS RN:
• 898787-05-8

• Formula:
• C17H22F2O3

• InChI:
• InChI=1S/C17H22F2O3/c1-17(2)10-21-16(22-11-17)6-4-3-5-15(20)12-7-13(18)9-14(19)8-12/h7-9,16H,3-6,10-11H2,1-2H3

• InChIKey:
• HEYVIMUNUXVRDS-UHFFFAOYSA-N

• 3',5'-Difluoro-5-(5,5-dimethyl-1,3-dioxan-2-YL)valerophenone is a useful research compound. Its molecular formula is C17H22F2O3 and its molecular weight is 312.35 g/mol. The purity is usually 95%.

4-(3-(3,4-dimethoxyphenyl)-6-oxopyridazin-1(6H)-yl)-N-(thiophen-2-ylmethyl)butanamide

In Stock

• CAS RN:
• 953187-05-8

• Formula:
• C21H23N3O4S

• InChI:
• InChI=1S/C21H23N3O4S/c1-27-18-9-7-15(13-19(18)28-2)17-8-10-21(26)24(23-17)11-3-6-20(25)22-14-16-5-4-12-29-16/h4-5,7-10,12-13H,3,6,11,14H2,1-2H3,(H,22,25)

• InChIKey:
• BYWIQGWWORPXBQ-UHFFFAOYSA-N

• 4-(3-(3,4-dimethoxyphenyl)-6-oxopyridazin-1(6H)-yl)-N-(thiophen-2-ylmethyl)butanamide is a useful research compound. Its molecular formula is C21H23N3O4S and its molecular weight is 413.49. The purity is usually 95%.

Ammonium acetate-d7

In Stock

• CAS RN:
• 194787-05-8

• Formula:
• C2D7NO2

• InChI:
• InChI=1S/C2H4O2.H3N/c1-2(3)4;/h1H3,(H,3,4);1H3/i1D3;/hD4

• Ammonium acetate-d7 is a useful research compound. Its molecular formula is C2D7NO2 and its molecular weight is 84.13. The purity is usually 95%.

1-(4-Fluorophenyl)-4-prop-2-ynylpyrazine-2,3-dione

In Stock

• CAS RN:
• 2379987-05-8

• Formula:
• C13H9FN2O2

• InChI:
• InChI=1S/C13H9FN2O2/c1-2-7-15-8-9-16(13(18)12(15)17)11-5-3-10(14)4-6-11/h1,3-6,8-9H,7H2

• InChIKey:
• UKDKIQRYLUZTTA-UHFFFAOYSA-N

• 1-(4-Fluorophenyl)-4-prop-2-ynylpyrazine-2,3-dione is a useful research compound. Its molecular formula is C13H9FN2O2 and its molecular weight is 244.225. The purity is usually 95%.

2-Bromo-4-(difluoromethyl)-6-(trifluoromethyl)aniline

In Stock

• CAS RN:
• 1807187-05-8

• Formula:
• C8H5BrF5N

• InChI:
• InChI=1S/C8H5BrF5N/c9-5-2-3(7(10)11)1-4(6(5)15)8(12,13)14/h1-2,7H,15H2

• InChIKey:
• AIPWSXFXZZDDKV-UHFFFAOYSA-N

• 2-Bromo-4-(difluoromethyl)-6-(trifluoromethyl)aniline is a useful research compound. Its molecular formula is C8H5BrF5N and its molecular weight is 290.03 g/mol. The purity is usually 95%.